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Compound of Interest

Compound Name: Dimethylglyoxime

Cat. No.: B8815664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethylglyoxime (DMG), with the chemical formula C₄H₈N₂O₂, is a chelating agent

renowned for its high specificity in detecting and quantifying nickel ions.[1] A 1% (w/v) alcoholic

solution of dimethylglyoxime is a standard reagent in analytical chemistry for gravimetric and

colorimetric analysis. Its primary application lies in the selective precipitation of nickel from

solutions, forming a distinct, bright red precipitate of nickel dimethylglyoximate [Ni(DMG)₂].[1][2]

[3] This protocol provides a detailed methodology for the preparation, standardization, and

application of this reagent, along with essential safety information.

Physicochemical Properties of Dimethylglyoxime
A comprehensive understanding of the physical and chemical properties of dimethylglyoxime
is crucial for its effective use.
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Property Value

Chemical Formula C₄H₈N₂O₂

CAS Number 95-45-4

Molecular Weight 116.12 g/mol

Appearance White crystalline powder

Melting Point 240-241°C

Solubility in Water 0.063 g/100ml (20°C)

Solubility in Ethanol 4.2 g/100ml (25°C)

Data sourced from Dravyom Chemical Company.[1]

Experimental Protocol: Preparation of 1% (w/v)
Alcoholic Dimethylglyoxime Solution
This protocol outlines the steps to prepare 100 mL of a 1% (w/v) alcoholic solution of

dimethylglyoxime. The quantities can be scaled as needed.

3.1. Materials and Reagents

Reagent Grade Quantity (for 100 mL)

Dimethylglyoxime (C₄H₈N₂O₂) Analytical Reagent (AR) Grade 1.0 g

Ethanol (C₂H₅OH) 95% or Absolute ~100 mL

3.2. Equipment

Analytical balance

100 mL volumetric flask

Beakers
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Glass stirring rod

Magnetic stirrer and stir bar (optional)

Wash bottle with distilled water

Storage bottle (amber glass recommended)[4]

3.3. Preparation Procedure

Weighing: Accurately weigh 1.0 g of dimethylglyoxime powder using an analytical balance.

Dissolution: Transfer the weighed dimethylglyoxime into a beaker. Add approximately 80

mL of 95% ethanol.

Mixing: Stir the mixture using a glass rod or a magnetic stirrer until the dimethylglyoxime is

completely dissolved. Gentle warming may be applied to facilitate dissolution, but avoid

boiling.[4]

Transfer: Carefully transfer the solution into a 100 mL volumetric flask.

Volume Adjustment: Rinse the beaker with a small amount of 95% ethanol and add the

rinsing to the volumetric flask to ensure a complete transfer of the solute. Add 95% ethanol

to the flask until the bottom of the meniscus reaches the 100 mL mark.

Homogenization: Stopper the volumetric flask and invert it several times to ensure the

solution is thoroughly mixed.

Storage: Transfer the prepared solution to a labeled, tightly sealed amber glass bottle for

storage. The solution is light-sensitive.[4]

Application in Nickel Detection
The 1% alcoholic dimethylglyoxime solution is primarily used for the qualitative and

quantitative analysis of nickel ions. The reaction involves the formation of a vibrant red

precipitate of nickel dimethylglyoximate in a neutral to slightly alkaline solution.[2][3][5]

4.1. Reaction Mechanism
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The reaction between Ni²⁺ ions and two molecules of dimethylglyoxime (HDMG) in the

presence of a base (e.g., ammonia) is as follows:

Ni²⁺ + 2HDMG + 2NH₃ → Ni(DMG)₂ (s) + 2NH₄⁺

The resulting complex is a stable, five-membered ring structure that is insoluble in water.

Quality Control
To ensure the reliability of analytical results, the prepared dimethylglyoxime solution should

be tested for its suitability in nickel determination.

5.1. Suitability Test for Nickel Determination

Prepare a standard nickel solution (e.g., by dissolving a known quantity of nickel sulfate

hexahydrate in water).

Heat a portion of the nickel solution to boiling.

Add a small amount of the prepared 1% dimethylglyoxime solution.

Make the solution alkaline by adding dilute ammonium hydroxide dropwise.

The formation of a substantial bright red precipitate confirms the suitability of the reagent.[6]

Safety Precautions
Both dimethylglyoxime and ethanol present certain hazards. It is imperative to handle these

chemicals with care in a well-ventilated laboratory, adhering to all safety guidelines.

6.1. Hazard Identification and Handling

Ethanol: Highly flammable liquid and vapor.[7] Keep away from heat, sparks, open flames,

and hot surfaces.[7][8] The solution is combustible and can form flammable/explosive vapor-

air mixtures.[9]

Dimethylglyoxime: Harmful if swallowed.[7] May cause skin and eye irritation.[7]
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[8]

Ventilation: Work in a well-ventilated area or under a chemical fume hood.[8][10]

6.2. First Aid Measures

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes.[7][11]

In case of skin contact: Wash off with soap and plenty of water.[11]

If inhaled: Move the person into fresh air.[7][11]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[7][11]

6.3. Storage and Disposal

Storage: Store the solution in a cool, dry, well-ventilated area in a tightly closed, labeled

container, away from sources of ignition and direct sunlight.[4][11][12]

Disposal: Dispose of the chemical waste in accordance with local, state, and federal

regulations.

Workflow and Pathway Diagrams
7.1. Preparation Workflow
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Figure 1: Workflow for Preparing 1% Alcoholic Dimethylglyoxime Solution
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Caption: Workflow for Preparing 1% Alcoholic Dimethylglyoxime Solution.
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Figure 2: Signaling Pathway for Nickel Detection
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Caption: Signaling Pathway for Nickel Detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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